Cas no 4678-45-9 (Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)-)

• Product Name: Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)-
• CAS No: 4678-45-9
• MF: C₂₀H₃₄O₆
• MW: 370.480367183685
• CID: 329005
• PubChem ID: 11057730
• Update Time: 2025-04-19

Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)- Chemical and Physical Properties

Names and Identifiers

• Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)-
• GRAYANOTOXIN III
• Grayanotoxin III Hemi(ethyl acetate)
• (-)-Grayanotoxin III
• 2 ETHYL ACETATE ADDUCT
• 4,8-tetramethyl-,(2s,3as,4r,4ar,7r,8r,9as,11r,11ar,12r)-1
• andromedol
• deacetylandromedotoxin
• deacylasebotoxini
• GRAYANOTOXIN 3.1
• GRAYANOTOXIN III HEMI(ETHYL ACETATE) ADDUCT
• grayanotoxin-III
• BRN 2059374
• GRAYANOTOXIN III [MI]
• SCHEMBL1008212
• Q27077854
• 7,9a-Methano-9aH-cyclopenta(b)heptalene-2,4,8,11,11a,12(1H)-hexol, dodecahydro-1,1,4,8-tetramethyl-, (2S,3as,4R,4ar,7R,8R,9as,11R,11aR,12R)-
• Grayanotoxane-3,5,6,10,14,16-hexol, (3beta,6beta,14R)-
• Grayanotoxane-3,5,6,10,14,16-hexol, (3-beta,6-beta,14R)-
• Grayanotoxin III (Andromedol)
• NS00094763
• (3beta,6beta,14R)-Grayanotoxane-3,5,6,10,14,16-hexol
• FDA-1962
• NSC-323778
• DTXSID60878540
• 4678-45-9
• NSC 323778
• ZKR09NT58C
• GTPL2628
• Grayanotoxane-3,5,6,10,14,16-hexol, (3.beta.,6.beta.,14R)-
• UNII-ZKR09NT58C
• CHEMBL454313
• Deacylasebotoxin I
• WLN: L E5 B765 A 1B P BXTJ AQ DQ EQ F1 F1 GQ JQ J1 OQ O1
• SCHEMBL1008213
• Grayanotoxane-3,6,10,14,16-hexol, (3.beta.,6.beta.,14R)-
• Grayanotoxane-3,6,10,14,16-hexol
• CHEMBL1981629
• 7,4,8,11,11a,12(1H)-hexol, dodecahydro-, 1,4,8-tetramethyl-, (2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)-
• NSC323778

• Inchi： 1S/C20H34O6/c1-16(2)13(21)7-12-18(4,25)11-6-5-10-15(23)19(11,9-17(10,3)24)8-14(22)20(12,16)26/h10-15,21-26H,5-9H2,1-4H3/t10-,11+,12+,13+,14-,15-,17-,18-,19+,20+/m1/s1
• InChI Key： BWMFRQKICHXLSH-FIRPSQKQSA-N
• SMILES： O[C@@]1(C)[C@@H]2C[C@@H](C(C)(C)[C@]2([C@@H](C[C@]23C[C@](C)([C@H](CC[C@H]21)[C@H]3O)O)O)O)O

Computed Properties

• Exact Mass: 370.23553880g/mol
• Monoisotopic Mass: 370.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Uncertain
• Solubility: Uncertain

Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)- Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/38
• Safety Instruction： 22-26-36/37/39-45
• RTECS：PB9190000
• Hazardous Material Identification：
• Risk Phrases：23/24/25-36/38
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：I
• Toxicity：LD50 i.p. in mice: 0.84 mg/kg (Hikino, 1976)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids